methyl 3-{[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]amino}-4-methylbenzoate

• IUPAC Name: methyl 3-[(3-ethyl-5-methyl-1,2-oxazole-4-carbonyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C16H18N2O4/c1-5-12-14(10(3)22-18-12)15(19)17-13-8-11(16(20)21-4)7-6-9(13)2/h6-8H,5H2,1-4H3,(H,17,19)
• InChI Key: LHWUGYBNVWIUOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=C(C=CC(=C2)C(=O)OC)C)C
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

This compound is a derivative of benzoic acid, which is a simple aromatic carboxylic acid. The “methyl” prefix indicates the presence of a methyl group (-CH3), and the “amino” suggests the presence of an amino group (-NH2). The “3-ethyl-5-methyl-4-isoxazolyl” part refers to an isoxazole ring, which is a five-membered ring with two nonadjacent heteroatoms (one nitrogen and one oxygen), substituted with an ethyl group at the 3-position and a methyl group at the 5-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the isoxazole ring, followed by various substitution reactions to introduce the ethyl, methyl, and carbonyl groups. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aromatic benzoic acid moiety, the isoxazole ring, and the various substituents. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As an aromatic compound, this molecule might undergo electrophilic aromatic substitution reactions. The presence of the amino group could make the molecule a potential nucleophile, and the carbonyl group could be involved in various addition and substitution reactions.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

The carbonyl and isoxazole groups can coordinate with transition metals. Scientists investigate its role in catalysis, sensing, and metal-organic frameworks (MOFs).

These applications highlight the versatility and potential impact of methyl 3-{[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]amino}-4-methylbenzoate in diverse scientific domains.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, and this is typically determined through experimental studies. Without specific information or research on this compound, it’s not possible to provide details on its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its reactivity and interactions with various biological targets.